Cas no 2097929-24-1 (2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide
• CAS No: 2097929-24-1
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5469584
• Update Time: 2025-10-31

2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide
• 2-(2-methylphenoxy)-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]acetamide

• Inchi： 1S/C19H18N4O2/c1-14-4-2-3-5-17(14)25-13-18(24)23-12-16-19(22-11-10-21-16)15-6-8-20-9-7-15/h2-11H,12-13H2,1H3,(H,23,24)
• InChI Key： OFDBDKGICGAWCH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 334.14297583 g/mol
• Monoisotopic Mass: 334.14297583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77
• Molecular Weight: 334.4

Additional information on 2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide

2-(2-Methylphenoxy)-N-{[3-(Pyridin-4-yl)pyrazin-2-yl]methyl}acetamide: A Comprehensive Overview

CAS No. 2097929-24-1, commonly referred to as 2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a phenoxy group, a pyridine ring, and a pyrazine moiety, all interconnected through strategic bonding. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial settings.

The synthesis of this compound involves a series of carefully designed multi-step reactions, leveraging advanced organic chemistry techniques such as nucleophilic substitution, coupling reactions, and oxidation processes. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical or agrochemical applications.

One of the most promising aspects of CAS No. 2097929-24-1 is its potential as a bioactive agent. Researchers have demonstrated that this compound exhibits significant activity against various enzymes and cellular targets, suggesting its utility in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the fabrication of devices incorporating this compound, showcasing its potential for high-performance electronic applications.

The environmental impact and sustainability aspects of CAS No. 2097929-24-1 are also under scrutiny. As concerns about chemical waste and ecological balance grow, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient methods. For example, catalytic hydrogenation using bio-derived catalysts has been proposed as an eco-friendly alternative to traditional synthesis routes.

In conclusion, CAS No. 2097929-24-1, or 2-(2-methylphenoxy)-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}acetamide, represents a multifaceted compound with diverse applications across chemistry and related disciplines. Its structural complexity provides a rich platform for further research into its properties and functionalities, ensuring its continued relevance in both scientific exploration and industrial innovation.